Cas no 2171241-29-3 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
- 2171241-29-3
- EN300-1487481
- (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid
-
- Inchi: 1S/C25H30N2O5/c1-4-21(23(29)30)26-22(28)13-14-25(2,3)27-24(31)32-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t21-/m1/s1
- InChI Key: JGXHFFQJTGYOAH-OAQYLSRUSA-N
- SMILES: O(C(NC(C)(C)CCC(N[C@@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1487481-1.0g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1487481-50mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1487481-100mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1487481-250mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1487481-500mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1487481-1000mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1487481-2500mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1487481-5000mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1487481-10000mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid |
2171241-29-3 | 10000mg |
$14487.0 | 2023-09-28 |
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid: A Novel Compound with Promising Applications in Biomedical Research
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid, with the CAS number 2171241-29-3, represents a unique class of peptide-based molecules that have garnered significant attention in recent years. This compound is characterized by its complex stereochemical configuration, featuring a (2R) center and a fluorenyl group attached via a methoxycarbonyl linkage. The structural features of this molecule suggest potential applications in drug discovery, biomaterials engineering, and targeted therapy development, particularly due to its ability to modulate protein-protein interactions and cellular signaling pathways.
Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided critical insights into the behavior of this compound. Researchers have utilized molecular dynamics simulations to analyze its interactions with biomolecular targets, such as kinases and transcription factors. These simulations revealed that the fluorenyl moiety plays a pivotal role in enhancing binding affinity and selectivity, while the methoxycarbonyl group contributes to the molecule's hydrophobicity and stability in aqueous environments. Such findings are particularly relevant in the context of antibody-drug conjugates (ADCs) and small molecule inhibitors, where precise molecular design is essential for therapeutic efficacy.
The synthetic strategy for preparing (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid involves a multi-step process that combines solid-phase peptide synthesis (SPPS) and organic functional group manipulation. The fluorenyl group, a common protecting group in peptide chemistry, is introduced via a fluorenyl-9-ylmethoxycarbonyl (Fmoc) linker, which allows for selective deprotection during the synthesis of complex peptides. The stereochemistry at the (2R) center is achieved through asymmetric catalysis, a technique that has gained prominence in drug development for its ability to control enantiomeric purity. This approach is particularly critical for chiral drugs, where the enantiomeric ratio can significantly impact pharmacological activity and toxicity.
In the realm of biomedical applications, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid has shown potential as a modulator of cell signaling pathways. Studies published in 2023 have demonstrated its ability to inhibit mitogen-activated protein kinase (MAPK) pathways, which are implicated in cell proliferation and apoptosis. This property makes the compound a candidate for anti-cancer therapies, particularly in targeting resistant tumor cells. Additionally, its hydrophobic characteristics suggest potential use in nanoparticle formulations for drug delivery systems, where controlled release and enhanced bioavailability are critical.
The pharmacokinetic profile of this compound has been evaluated in preclinical models, with results indicating favorable bioavailability and metabolic stability. Researchers have employed in vivo studies to assess its toxicological safety, with findings suggesting minimal acute toxicity and organ-specific damage. These results are promising for clinical translation, as they highlight the compound's potential as a safe and effective therapeutic agent. Furthermore, its low molecular weight and solubility properties make it suitable for oral administration, a key consideration in pharmaceutical development.
Recent machine learning approaches have been applied to predict the physicochemical properties and biological activity of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid. These models, trained on large datasets of similar compounds, have successfully identified key structural features that contribute to its therapeutic potential. Such computational tools are invaluable in drug discovery, as they enable the rapid screening of candidate molecules and the optimization of synthetic pathways. This integration of computational methods with experimental validation is a hallmark of modern biomedical research.
Challenges remain in the large-scale production and cost-effective synthesis of this compound. While solid-phase synthesis has been optimized for peptide-based drugs, the complexity of the fluorenyl group and the stereochemistry at the (2R) center may pose technical hurdles. Ongoing research is focused on developing green chemistry methods and asymmetric catalytic systems to enhance the efficiency and sustainability of its synthesis. These efforts are crucial for the commercial viability of this compound, particularly in the context of personalized medicine and targeted therapies.
In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid represents a significant advancement in the field of biomedical research. Its unique structural features, combined with its potential applications in drug discovery, biomaterials, and targeted therapies, make it a promising candidate for further exploration. As research continues to evolve, the integration of computational tools, experimental validation, and innovative synthesis methods will be critical in realizing the full potential of this compound in clinical settings.
For more information on the latest studies and applications of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid, please refer to peer-reviewed journals and scientific databases such as PubMed, ChemSpider, and ResearchGate. These resources provide up-to-date insights into the biomedical significance and research potential of this compound.
2171241-29-3 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)